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Abstract

Dorzolamide Hydrochloride is a potent carbonic anhydrase inhibitor utilized in ophthalmic
preparations for the management of glaucoma and ocular hypertension. A comprehensive
understanding of its physicochemical properties is fundamental for formulation development,
quality control, and ensuring optimal therapeutic outcomes. This technical guide provides a
detailed examination of the core physicochemical characteristics of Dorzolamide
Hydrochloride powder, including its chemical structure, melting point, solubility, pKa, and
polymorphism. Detailed methodologies for key analytical experiments are presented, and
guantitative data are summarized for ease of reference.

Chemical and Physical Identification

Dorzolamide Hydrochloride is a white to off-white crystalline powder.[1][2][3] Its chemical
name is (4S,6S)-4-(ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
7,7-dioxide monohydrochloride.[1]
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Identifier Value

Molecular Formula C10H17CIN204S3[4]
Molecular Weight 360.9 g/mol [1][3][4]
CAS Number 130693-82-2[4]

Core Physicochemical Properties

The following table summarizes the key physicochemical properties of Dorzolamide

Hydrochloride powder.

Method(s) of

Property Value(s) L
Determination
~264°CJ[1][2][3], 281°C Differential Scanning
Melting Point (decomposes)[5], 283- Calorimetry (DSC), Capillary
285°C[6] Method[7][8][9][10]
Soluble in water; slightly o N
- _ Equilibrium Solubility
Solubility soluble in methanol and
Measurement
ethanol.[1][2][11]
o Potentiometric Titration, Liquid
Strongest Acidic: 8.16,
pKa Chromatography[13][14][15]

Strongest Basic: 6.88[4][12]

[16]

Polymorphism

Exhibits polymorphism; at least
two crystalline forms (Form |
and Form Il/Form A and Form
B) and an amorphous state
have been identified.[17][18]
[19][20][21]

X-ray Powder Diffraction
(XRPD), Differential Scanning
Calorimetry (DSC)[7][22][23]
[24][25][26][27][28]

In-depth Analysis of Physicochemical

Characteristics
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Melting Point

The melting point of Dorzolamide Hydrochloride is a critical parameter for its identification
and purity assessment. Various sources report a melting point in the range of approximately
264°C to 285°C, with decomposition often occurring at this temperature.[1][2][3][5][6] This
variation may be attributable to the presence of different polymorphic forms or variations in
experimental conditions.

Solubility

Dorzolamide Hydrochloride's solubility in water is a key factor in its formulation as an
agueous ophthalmic solution.[1][2][3][11] Its slight solubility in alcohols like methanol and
ethanol is also a relevant characteristic for certain processing and analytical methods.

pKa

The acid dissociation constants (pKa) of Dorzolamide Hydrochloride are crucial for predicting
its ionization state at physiological pH, which influences its solubility, membrane permeability,
and interaction with its biological target, carbonic anhydrase. With both acidic and basic
functional groups, its behavior in different pH environments is complex.[4][12]

Polymorphism

Dorzolamide Hydrochloride is known to exist in multiple solid-state forms, a phenomenon
known as polymorphism.[17][21] At least two crystalline forms, often designated as Form | and
Form Il (or Form A and Form B), as well as an amorphous form, have been reported.[18][19]
[20] Different polymorphs can have distinct physical properties, including solubility and stability,
which can impact the drug's bioavailability and shelf-life. Therefore, controlling the polymorphic
form is critical during drug manufacturing and formulation.

Stability

The chemical stability of Dorzolamide Hydrochloride is essential for maintaining its
therapeutic efficacy and safety. Stability-indicating methods, such as UPLC, have been
developed to detect and quantify degradation products under various stress conditions,
including oxidative, acid, base, photolytic, and thermal degradation.[29]
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Experimental Protocols
Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting point and thermal behavior of Dorzolamide

Hydrochloride powder.

Methodology: A precisely weighed sample of the powder (typically 1-5 mg) is encapsulated in
an aluminum pan. The pan is then placed in the DSC instrument, and the temperature is
increased at a constant rate (e.g., 10°C/min). The heat flow to the sample is measured relative
to an empty reference pan. The melting point is identified as the peak of the endothermic event

on the resulting thermogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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